Cas no 84639-33-8 (Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]-)

• Product Name: Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]-
• CAS No: 84639-33-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 666602
• PubChem ID: 13242199
• Update Time: 2025-04-19

Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[(cyanomethyl)(phenylmethyl)amino]-
• 3-[benzyl(cyanomethyl)amino]butanoic acid
• DTXSID50531394
• SCHEMBL10510837
• 3-(N-benzyl-N-cyanomethylamino)butyric acid
• 84639-33-8
• GWERANXNSVPLHE-UHFFFAOYSA-N

• Inchi： 1S/C13H16N2O2/c1-11(9-13(16)17)15(8-7-14)10-12-5-3-2-4-6-12/h2-6,11H,8-10H2,1H3,(H,16,17)
• InChI Key： GWERANXNSVPLHE-UHFFFAOYSA-N
• SMILES： OC(CC(C)N(CC#N)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.3Ų